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Compound of Interest

Compound Name: 8-(4-Iodophenoxymethyl)quinoline

CAS No.: 1300068-28-3

Cat. No.: B1519334

Get Quote

Executive Summary & Structural Context
Product: 8-(4-Iodophenoxymethyl)quinoline (CAS: 1300068-28-3) Class: 8-Substituted

Quinoline Derivative (Ether-linked) Primary Application: Pharmaceutical intermediate, fragment-

based drug discovery (FBDD), and non-chelating structural analog for biological probes.

This guide provides a technical analysis of the UV-Vis absorption properties of 8-(4-
Iodophenoxymethyl)quinoline. Unlike its parent compound 8-Hydroxyquinoline (8-HQ), which

is a renowned bidentate chelator with strong solvatochromism, this derivative features a

methylene bridge (

) separating the quinoline ring from the phenoxy group.

Critical Structural Insight: The methylene spacer effectively decouples the electronic

conjugation between the quinoline core and the iodophenoxy moiety. Consequently, its

absorption spectrum is not a single hybrid band but rather a superposition of two distinct

chromophores: the 8-methylquinoline core and the 4-iodophenoxy side chain. This distinction is

vital for researchers using this compound as a negative control for metal chelation studies or as

a lipophilic scaffold.
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Comparative Spectral Performance
The following analysis compares 8-(4-Iodophenoxymethyl)quinoline against its functional

alternatives to establish a baseline for quality control and experimental validation.

Spectral Characteristics & Chromophore Analysis[1][2]
[3][4][5]

Feature
8-(4-

Iodophenoxymethyl)

quinoline (Target)

8-Hydroxyquinoline

(Standard
Alternative)

8-Methylquinoline

(Structural
Baseline)

Primary

(Region 1)

225–235 nm

(Combined

Aryl/Quinoline)

240 nm 228 nm

Secondary

(Region 2)

310–315 nm

(Quinoline

)

310–320 nm (pH

dependent)
315 nm

Visible Absorption

(>400 nm)

Negligible

(Colorless/Pale

Yellow)

Significant in

basic/metal-bound

state (Yellow)

Negligible

Molar Absorptivity (

)

High (Additive effect

of two rings)
Medium Medium

Metal Chelation Shift

None

(Steric/Electronic

prevention)

Strong Red Shift

(Metal-to-Ligand CT)
None

Fluorescence
Quenched (Heavy

Atom Effect of Iodine)

Weak (strong in metal

complexes)
Weak

Detailed Band Assignment
The Quinoline Band (~313 nm): The lowest energy transition is the
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band characteristic of the quinoline ring. In 8-(4-Iodophenoxymethyl)quinoline, this band
remains largely unperturbed by the ether side chain due to the insulating methylene group,
appearing sharp and distinct around 313 nm in methanol.

The Iodophenoxy Band (~280 nm): The 4-iodophenoxy moiety contributes a band near 280

nm (analogous to 4-iodoanisole). This often appears as a shoulder or a broadening of the

quinoline's 230–250 nm envelope.

The Heavy Atom Effect: The presence of the Iodine atom at the para-position of the phenoxy

ring induces spin-orbit coupling. While this primarily quenches fluorescence (intersystem

crossing), it can cause a slight bathochromic (red) shift and hyperchromic effect (increased

intensity) in the UV absorption bands compared to a non-iodinated analog.

Experimental Protocol: UV-Vis Characterization
Objective: To validate the identity and purity of 8-(4-Iodophenoxymethyl)quinoline using UV-

Vis spectroscopy.

Reagents & Equipment[5]
Analyte: 8-(4-Iodophenoxymethyl)quinoline (>95% purity).[1]

Solvent: HPLC-grade Methanol (MeOH) or Acetonitrile (MeCN). Note: Avoid chlorinated

solvents like DCM for UV <230 nm due to cutoff interference.

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or Agilent

Cary 60).

Cuvettes: Quartz cuvettes (1 cm path length).

Step-by-Step Methodology
Stock Solution Preparation:

Weigh 3.6 mg of 8-(4-Iodophenoxymethyl)quinoline (MW: 361.18 g/mol ).

Dissolve in 10 mL of Methanol to create a 1.0 mM (1000 µM) stock solution.
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Checkpoint: Ensure complete dissolution; sonicate if necessary. The solution should be

clear and colorless to pale yellow.

Working Solution Dilution:

Dilute the stock solution to a target concentration of 20 µM for the measurement.

Calculation: Add 60 µL of Stock to 2940 µL of Methanol.

Baseline Correction (Blanking):

Fill two matched cuvettes with pure Methanol.

Run a "Baseline/Zero" scan from 200 nm to 500 nm to subtract solvent absorbance.

Sample Measurement:

Replace the sample cuvette solvent with the 20 µM analyte solution.

Scan from 200 nm to 500 nm at a scan speed of 200–400 nm/min.

Data Validation (Self-Correction):

Check Absorbance: The absorbance at

(approx. 313 nm) should be between 0.1 and 1.0 AU. If >1.5, dilute further.

Check Artifacts: If a noise spike appears at 340 nm (lamp changeover), smooth the data.

Experimental Workflow Diagram

Start: Solid Sample Weigh 3.6 mg
(Target 1 mM Stock)

Dissolve in MeOH
(Sonicate)

Dilute to 20 µM
(Working Soln)

Scan 200-500 nm

Sample

Blank Correction
(Pure MeOH)

Reference
Identify Peaks:

~313 nm (Quinoline)
~280 nm (Iodophenoxy)
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Click to download full resolution via product page

Caption: Operational workflow for the spectrophotometric validation of 8-(4-
Iodophenoxymethyl)quinoline.

Mechanism of Action: Why This Spectrum Matters
Understanding the lack of conjugation is crucial for interpreting the data. In 8-Hydroxyquinoline,

the Oxygen is directly attached to the ring, allowing electron donation into the

-system, which pushes the absorption to 320+ nm and enables chelation.

In 8-(4-Iodophenoxymethyl)quinoline, the structure is:

[2]

The Methylene Bridge (

) acts as an insulator.

Result 1: The quinoline ring absorbs light almost independently, behaving like 8-

methylquinoline.

Result 2: The Oxygen lone pairs interact with the Phenyl-I ring (forming an anisole-like

chromophore) but not the Quinoline ring.

Result 3: The molecule cannot chelate metals effectively because the oxygen is spatially

displaced and lacks the acidity of a phenol.

Structural Logic Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1519334/docs?utm_src=pdf-body-img#technical-comparison-guide-uv-vis-spectral-profiling-of-8-4-iodophenoxymethyl-quinoline
https://www.benchchem.com/product/b1519334/docs?utm_src=pdf-body#technical-comparison-guide-uv-vis-spectral-profiling-of-8-4-iodophenoxymethyl-quinoline
https://www.benchchem.com/product/b1519334/docs?utm_src=pdf-body#technical-comparison-guide-uv-vis-spectral-profiling-of-8-4-iodophenoxymethyl-quinoline
https://www.benchchem.com/product/b1519334/docs?utm_src=pdf-body#technical-comparison-guide-uv-vis-spectral-profiling-of-8-4-iodophenoxymethyl-quinoline
https://www.chemsrc.com/amp/cas/1856100-33-8_3184675.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromophore A: Quinoline Core

Chromophore B: Side Chain

Quinoline Ring
(π -> π* Transition)

λ_max ~313 nm

Methylene Bridge (-CH2-)
Blocks Conjugation

4-Iodophenoxy Group
(Auxochrome Effect)

λ_max ~280 nm

Observed Spectrum:
Superposition of A + B

(No new red-shifted CT bands)

Determines

Click to download full resolution via product page

Caption: Structural decoupling of the two chromophores by the methylene bridge, preventing

extended conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 1856100-33-8_CAS号:1856100-33-8_N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1-
isopropyl-1H-pyrazol-5-amine - 化源网 [chemsrc.com]

3. parchem.com [parchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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